Cas no 2171915-00-5 (5',5'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride)

• Product Name: 5',5'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride
• CAS No: 2171915-00-5
• MF: C₁₃H₂₁ClO₃S
• MW: 292.822042226791
• CID: 5908481
• PubChem ID: 165590106
• Update Time: 2025-05-26

5',5'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5',5'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride
• 2171915-00-5
• EN300-1619530
• 5',5'-dimethyl-3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclohexane]-1-ylmethanesulfonyl chloride

• Inchi： 1S/C13H21ClO3S/c1-11(2)4-3-5-13(8-11)12(9-18(14,15)16)6-10(12)7-17-13/h10H,3-9H2,1-2H3
• InChI Key： FWBJSUNEKQDKTG-UHFFFAOYSA-N
• SMILES： ClS(CC12CC1COC12CCCC(C)(C)C1)(=O)=O

Computed Properties

• Exact Mass: 292.0899934g/mol
• Monoisotopic Mass: 292.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Additional information on 5',5'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride

Introduction to 5',5'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride (CAS No. 2171915-00-5)

The compound 5',5'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride, identified by its CAS number 2171915-00-5, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. Its unique structural framework, characterized by a spirobicyclic core and a methanesulfonyl chloride functional group, positions it as a versatile intermediate in the synthesis of biologically active molecules.

At the heart of this compound lies its spirobicyclic structure, which combines a three-membered oxygen-containing ring with a six-membered cyclohexane ring. This arrangement imparts distinct steric and electronic properties that make it particularly valuable in medicinal chemistry. The presence of the dimethyl substituents further modifies the electronic landscape, influencing reactivity and potential interactions with biological targets.

The methanesulfonyl chloride moiety is another critical feature of this compound. This group is well-known for its ability to participate in nucleophilic substitution reactions, making it a powerful tool for introducing sulfonyl functionalities into larger molecular frameworks. In pharmaceutical applications, sulfonyl groups are frequently incorporated into drug candidates due to their ability to enhance binding affinity and metabolic stability.

Recent advancements in synthetic methodologies have highlighted the utility of spirobicyclic compounds in drug discovery. The rigid structure of these molecules often provides favorable pharmacokinetic properties, such as improved solubility and reduced metabolic clearance. Furthermore, the spirobicyclic core can serve as a scaffold for designing molecules with enhanced selectivity for biological receptors.

In the context of contemporary research, 5',5'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride has garnered attention as a potential building block for novel therapeutic agents. Its structural motifs are reminiscent of natural products and bioactive scaffolds that have shown promise in preclinical studies. Researchers are exploring its derivatives as candidates for treating a variety of diseases, including neurological disorders and inflammatory conditions.

The synthesis of this compound involves intricate organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the spirobicyclic core, followed by functional group manipulations to introduce the methanesulfonyl chloride moiety. These synthetic strategies often employ transition metal catalysts and palladium-mediated cross-coupling reactions to achieve high yields and selectivity.

The chemical properties of 5',5'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride make it an attractive candidate for further exploration in medicinal chemistry. Its reactivity allows for facile derivatization into diverse pharmacophores, while its structural rigidity ensures stability under various chemical conditions. These attributes are particularly valuable in the design of small-molecule drugs that must navigate complex biological systems.

One area of interest is the use of this compound as a precursor for peptidomimetics—molecules that mimic the biological activity of peptides but with improved pharmacological properties. The spirobicyclic core can be designed to occupy specific binding pockets on target proteins, while the methanesulfonyl chloride group provides a handle for further chemical modifications. Such strategies have led to the development of novel inhibitors with enhanced potency and selectivity.

Another exciting application lies in materials science, where spirobicyclic compounds have been investigated for their potential use in organic electronics and photovoltaic devices. The rigid structure and electron-deficient nature of these molecules make them suitable candidates for light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Researchers are exploring ways to integrate 5',5'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride into these systems to improve their performance and stability.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how 5',5'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride interacts with biological targets at the atomic level. These insights guide experimental design and help optimize synthetic routes for maximum efficiency.

In conclusion, 5',5'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride (CAS No. 2171915-00-5) is a multifaceted molecule with significant potential in pharmaceutical research and beyond. Its unique structural features and reactivity make it a valuable tool for designing novel drug candidates and advanced materials. As our understanding of its properties grows, so too will its applications across various scientific disciplines.